Cas no 1797160-22-5 ((4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(5-chloro-2-methoxyphenyl)methanone)

• Product Name: (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(5-chloro-2-methoxyphenyl)methanone
• CAS No: 1797160-22-5
• MF: C₁₈H₁₈ClN₇O₂
• MW: 399.834221363068
• CID: 6169798
• PubChem ID: 71810988
• Update Time: 2025-06-20

(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(5-chloro-2-methoxyphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 3-[4-(5-chloro-2-methoxybenzoyl)piperazin-1-yl]-6-(1H-1,2,4-triazol-1-yl)pyridazine
• AKOS024569264
• (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(5-chloro-2-methoxyphenyl)methanone
• 1797160-22-5
• F6458-0022
• (5-chloro-2-methoxyphenyl)-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone

• Inchi： 1S/C18H18ClN7O2/c1-28-15-3-2-13(19)10-14(15)18(27)25-8-6-24(7-9-25)16-4-5-17(23-22-16)26-12-20-11-21-26/h2-5,10-12H,6-9H2,1H3
• InChI Key： NYUNJWGUOTXUCS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(N1CCN(C2=CC=C(N3C=NC=N3)N=N2)CC1)=O)OC

Computed Properties

• Exact Mass: 399.1210505g/mol
• Monoisotopic Mass: 399.1210505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.3Ų

Additional information on (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(5-chloro-2-methoxyphenyl)methanone

The Chemical Compound CAS No. 1797160-22-5: A Comprehensive Overview

The chemical compound identified by CAS No. 1797160-22-5, known as (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(5-chloro-2-methoxyphenyl)methanone, is a complex organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we delve into the structural composition, synthesis methods, pharmacological properties, and potential applications of this compound.

Structural Analysis and Synthesis Methods

The molecular structure of (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(5-chloro-2-methoxyphenyl)methanone is characterized by a piperazine ring substituted with a pyridazine moiety containing a 1H-1,2,4-triazole group. The molecule also features a methanone group attached to a phenyl ring substituted with chlorine and methoxy groups. This intricate structure suggests that the compound may exhibit diverse reactivity and bioavailability.

Recent studies have explored innovative synthesis routes for this compound, leveraging advanced organic chemistry techniques such as Suzuki coupling and Stille coupling reactions. These methods have enabled researchers to achieve higher yields and better purity levels compared to traditional synthesis approaches. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

Pharmacological Properties and Biological Activity

Emerging research highlights the potential of CAS No. 1797160-22-5 in the field of pharmacology. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of novel therapeutic agents. Additionally, it has shown selective inhibitory activity against certain enzymes associated with neurodegenerative diseases such as Alzheimer's disease.

Recent findings from in vivo experiments indicate that the compound may also possess anticancer properties. Specifically, it has been observed to induce apoptosis in various cancer cell lines while sparing normal cells to a significant extent. These results underscore its potential as a targeted anticancer agent with minimal side effects.

Applications in Material Science

Beyond its pharmacological applications, CAS No. 1797160-22_5 has shown promise in material science due to its unique electronic properties. Researchers have investigated its use as a building block for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its ability to form stable charge transfer complexes makes it an attractive candidate for optoelectronic devices.

Preliminary studies suggest that incorporating this compound into polymer blends can enhance their thermal stability and mechanical properties. This opens up possibilities for its application in high-performance polymers used in aerospace and automotive industries.

Challenges and Future Directions

Despite its potential, the development of CAS No. 1797160_22_5 into practical applications faces several challenges. One major hurdle is optimizing its solubility and bioavailability for effective drug delivery systems. Researchers are actively exploring strategies such as nanoparticle encapsulation and prodrug design to address these limitations.

Future research should focus on understanding the molecular mechanisms underlying its biological activities at a deeper level. Collaborative efforts between chemists, biologists, and material scientists are expected to unlock new avenues for exploiting this compound's full potential.